Cas no 50491-29-7 (methyl 4,5-dihydro-1,2-oxazole-3-carboxylate)

• Product Name: methyl 4,5-dihydro-1,2-oxazole-3-carboxylate
• CAS No: 50491-29-7
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 933791
• PubChem ID: 14792998
• Update Time: 2025-04-19

methyl 4,5-dihydro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI)
• methyl 4,5-dihydro-1,2-oxazole-3-carboxylate
• DTXSID30564084
• EN300-154963
• methyl 4,5-dihydroisoxazole-3-carboxylate
• 3-carbomethoxyisoxazoline
• 50491-29-7

• Inchi： 1S/C5H7NO3/c1-8-5(7)4-2-3-9-6-4/h2-3H2,1H3
• InChI Key： XZMJVQNJQBNDDI-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines